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Compound of Interest

Compound Name: Enprofylline

Cat. No.: B1671344

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of
Enprofylline, a xanthine derivative utilized in pharmaceutical research and development.
Adherence to these guidelines is essential to ensure personnel safety and regulatory
compliance.

Hazard Identification and Classification

Enprofylline is classified as a hazardous substance. The following table summarizes its GHS
(Globally Harmonized System of Classification and Labelling of Chemicals) classification.[1][2]
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 2]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]
Hazardous to the Aquatic H400: Very toxic to aquatic
i Category 1 ]
Environment, Acute Hazard life[1]
Hazardous to the Aquatic . o
) H410: Very toxic to aquatic life
Environment, Long-Term Category 1

Hazard

with long lasting effects[1]

Signal Word: Warning[2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Enprofylline to minimize exposure.

The following table outlines the recommended PPE.

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with
chemotherapy-tested nitrile

gloves is recommended.

Protects against skin contact

and absorption.[2]

Eye Protection

Chemical safety goggles or a

face shield.

Prevents eye contact with dust

or splashes.

Respiratory Protection

A NIOSH-approved respirator
with a particulate filter (e.g.,
N95) is required for handling

powders.

Prevents inhalation of harmful
dust.

Body Protection

A disposable gown with long

sleeves and tight-fitting cuffs.

Prevents contamination of

personal clothing.
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Safe Handling and Operational Plan

A systematic approach to handling Enprofylline is crucial to prevent contamination and
exposure. The following workflow outlines the key steps from preparation to disposal.

Handling Decontamination & Cleanup Disposal

Collect all Enprofylline waste

:

Segregate into solid and liquid waste streams

'

Place in clearly labeled, sealed hazardous waste containers

'

Store in a designated, secure waste accumulation area

:

Arrange for pickup by a licensed hazardous waste disposal service

'

High-temperature incineration is the recommended disposal method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Enprofylline|41078-02-8|MSDS [dcchemicals.com]
e 2. Enprofylline | CBH10N402 | CID 1676 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Enprofylline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671344#personal-protective-equipment-for-
handling-enprofylline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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